4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde
Overview
Description
4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde is an amide compound with a molecular weight of 174.16 and a molecular formula of C9H6N2O2 .
Synthesis Analysis
The synthesis of 4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde involves the reaction of 4-oxo-3,4-dihydroquinazoline-2-carbaldehyde with hydroxylamine hydrochloride (1.1 equiv) in the presence of K2CO3 (1 equiv), which yields (E)-4-oxo-3,4-dihydroquinazoline-2-carbaldehyde oxime (8) in 58% yield . Additionally, new 3-(4-chlorophenyl or 4-fluorophenyl)-6-iodo-4-oxo-3,4-dihydroquinazoline derivatives have been synthesized, which have Schiff bases, oxazolone, imidazolidine, pyrazolidine, pyridine, pyrimidine, and various substituted C-2 .Molecular Structure Analysis
The molecular structure of 4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde was fully characterized, and the conformation of the oxime was supported by single crystal x-ray diffractometry .Chemical Reactions Analysis
The reaction of 4-oxo-3,4-dihydroquinazoline-2-carbaldehyde with hydroxylamine hydrochloride (1.1 equiv) in the presence of K2CO3 (1 equiv) gave (E)-4-oxo-3,4-dihydroquinazoline-2-carbaldehyde oxime (8) in 58% yield . The high reactivity of 4-oxo-1,4-dihydropyridine-3-carboxylates synthesized provides easy access to 2,4,6-triaryl-substituted and 1,2,5,6-tetrasubstituted nicotinates .Physical And Chemical Properties Analysis
4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde has a molecular weight of 174.16 and a molecular formula of C9H6N2O2 . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Antiviral Activity
4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde has been investigated as an inhibitor of human immunodeficiency virus (HIV) replication . Its antiviral potential makes it a promising candidate for developing novel therapeutic agents against HIV.
Glycogen Synthase Kinase-3 (GSK-3) Inhibition
Certain derivatives of 4-oxo-3,4-dihydroquinazoline-8-carbaldehyde exhibit potent inhibition of GSK-3, an enzyme involved in various cellular processes. GSK-3 inhibitors have implications in treating neurodegenerative diseases, cancer, and diabetes . Further research explores their therapeutic potential.
Mechanism of Action
Future Directions
While specific future directions for 4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde were not found in the search results, it’s worth noting that halogen-containing heterocyclic moieties have attracted attention due to the ability of halogen to act as polar hydrogen or hydroxyl mimic. Substitution of hydrogen by halogen has been a strategy in designing molecules for biological studies . This suggests potential future research directions in exploring the effects of halogen substitution in 4-Oxo-3,4-dihydroquinazoline-8-carbaldehyde and its derivatives.
properties
IUPAC Name |
4-oxo-3H-quinazoline-8-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2/c12-4-6-2-1-3-7-8(6)10-5-11-9(7)13/h1-5H,(H,10,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWUSSNLJNRRHBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)C(=O)NC=N2)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653286 |
Source
|
| Record name | 4-Oxo-1,4-dihydroquinazoline-8-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1053655-64-3 |
Source
|
| Record name | 3,4-Dihydro-4-oxo-8-quinazolinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1053655-64-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Oxo-1,4-dihydroquinazoline-8-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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